4-((2,6-dimethylmorpholino)sulfonyl)-N'-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide
• InChI: InChI=1S/C20H21FN4O4S2/c1-12-10-25(11-13(2)29-12)31(27,28)16-6-3-14(4-7-16)19(26)23-24-20-22-17-8-5-15(21)9-18(17)30-20/h3-9,12-13H,10-11H2,1-2H3,(H,22,24)(H,23,26)
• InChI Key: SJAHYYLESDQJSH-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C20H21FN4O4S2
• Molecular Weight: 464.5 g/mol

Description

4-((2,6-dimethylmorpholino)sulfonyl)-N'-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C20H21FN4O4S2 and its molecular weight is 464.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The synthesis of novel compounds with potential antimicrobial activity has been a significant area of research involving similar chemical structures. For example, the synthesis of various fluoro-substituted sulphonamide benzothiazole compounds, including thiazole and morpholine derivatives, has been explored for antimicrobial screening. These compounds are synthesized hoping to achieve potent biodynamic agents due to the known pharmacological potentials of benzothiazoles and sulphonamide compounds, which include antimicrobial activities (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

Antimicrobial Activity

The antimicrobial potency of novel compounds, including sulfonamides and carbamates derived from similar chemical structures, has been investigated through screening against bacterial and fungal strains. These studies aim to discover compounds with good to potent antimicrobial activity, highlighting the potential of these novel compounds in addressing microbial resistance and infection treatment (Janakiramudu et al., 2017).

Molecular Docking Studies

Molecular docking studies have been conducted to predict the affinity and orientation of synthesized compounds at the active enzyme sites, particularly for enzymes involved in microbial growth inhibition. These studies help in understanding the potential antimicrobial activity of the synthesized compounds at a molecular level, providing insights into their mechanism of action and enhancing the development of more effective antimicrobial agents (Janakiramudu et al., 2017).

Photophysical Properties and ESIPT Process

Research on the modulation of the Excited-State Intramolecular Proton Transfer (ESIPT) process in dimers based on similar chemical structures has been conducted to assess the influence of the bridge on photophysical properties. These studies explore the potential of such compounds in developing fluorescent probes or materials with specific optical properties (Heyer, Massue, & Ulrich, 2017).